Cas no 13579-05-0 (phenanthro[9,10-e]acephenanthrylene)

• Product Name: phenanthro[9,10-e]acephenanthrylene
• CAS No: 13579-05-0
• MF: C₂₈H₁₆
• MW: 352.426647186279
• CID: 1238681
• PubChem ID: 192885
• Update Time: 2025-04-20

phenanthro[9,10-e]acephenanthrylene Chemical and Physical Properties

Names and Identifiers

• phenanthro[9,10-e]acephenanthrylene
• Phenanthro(9,10-e)acephenanthrylene
• DTXSID10159518
• OGRAWFUHGDUZRT-UHFFFAOYSA-N
• 3,4-10,11-12,13-Tribenzofluoranthene
• 13579-05-0

• Inchi： 1S/C28H16/c1-2-9-18-17(8-1)16-25-26-21(18)14-7-15-24(26)27-22-12-5-3-10-19(22)20-11-4-6-13-23(20)28(25)27/h1-16H
• InChI Key： OGRAWFUHGDUZRT-UHFFFAOYSA-N
• SMILES： C12C3C=CC=CC=3C3C=CC=CC=3C=1C1C=CC=C3C4C=CC=CC=4C=C2C=13

Computed Properties

• Exact Mass: 352.12528
• Monoisotopic Mass: 352.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.333
• Boiling Point: 629.3°C at 760 mmHg
• Flash Point: 330.5°C
• Refractive Index: 1.931
• PSA: 0